2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one

• IUPAC Name: 2-[2-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-3-one
• InChI: InChI=1S/C23H30N4O2/c1-17-8-9-21(18(2)14-17)25-10-12-26(13-11-25)23(29)16-27-22(28)15-19-6-4-3-5-7-20(19)24-27/h8-9,14-15H,3-7,10-13,16H2,1-2H3
• InChI Key: QRSPJARVOJZNPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CN3C(=O)C=C4CCCCCC4=N3)C
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

This compound belongs to the cycloheptapyridazinone class, characterized by a fused bicyclic core (cyclohepta[c]pyridazin-3-one) and a piperazine-based side chain. The hexahydrocycloheptapyridazinone scaffold contributes to conformational rigidity, a property often exploited in drug design to improve target specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one typically involves multiple steps. One common approach is to start with the preparation of the piperazine derivative, followed by the formation of the cycloheptapyridazinone core. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced analytical techniques ensures consistent quality and minimizes the risk of impurities.

Chemical Reactions Analysis

Types of Reactions

2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents like lithium aluminum hydride or sodium borohydride, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and specific catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction’s outcome and efficiency.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of ketones or carboxylic acids, while reduction can yield alcohols or amines.

Scientific Research Applications

2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying enzyme mechanisms and protein-ligand interactions.

Medicine: Potential therapeutic applications include its use as a drug candidate for treating various diseases, owing to its ability to modulate specific biological pathways.

Industry: It can be used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs vary primarily in the substituents on the piperazine ring and the bicyclic core. Below is a detailed comparison based on synthesis, physicochemical properties, and biological activity:

Structural Analogues and Physicochemical Properties

Compound Name	Substituent on Piperazine/Core	Molecular Formula	Molecular Weight	logP	Key Features
Target Compound	2,4-Dimethylphenyl	C23H29N3O2	Calculated: 387.51	~3.8*	High lipophilicity; potential CNS penetration due to methyl groups
9-Methyl-2-N-[(4-methylpiperazinyl)methyl] derivative (7h)	4-Methylpiperazinyl	C18H26N4OS	347.49	N/A	Lower yield (5%); moderate cytotoxicity in cancer cell lines
9-Methyl-2-N-[(4-methylpiperidinyl)methyl] derivative (7j)	4-Methylpiperidinyl	C19H27N3OS	345.50	N/A	Higher yield (51%); improved metabolic stability vs. piperazine analogs
2-{[4-(Trifluoromethoxy)phenyl]methyl} analog (Y043-3803)	4-Trifluoromethoxyphenyl	C17H17F3N2O2	338.33	4.24	Enhanced electron-withdrawing effects; high logP suggests tissue retention
2-[2-Oxo-2-(pyrrolidin-1-yl)ethyl] analog (J102-0168)	Pyrrolidinyl	C15H21N3O2	275.35	1.36	Lower molecular weight and logP; potential for improved aqueous solubility

*Estimated via computational tools due to lack of experimental data.

Biological Activity

The compound 2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one is a complex organic molecule that belongs to a class of compounds known for their diverse biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{30}N_{4}O_{2}$, and it features a unique structural arrangement that includes a piperazine ring and a cyclohepta[c]pyridazin core. The presence of these structural motifs is significant as they often correlate with various biological activities.

Property	Value
Molecular Formula	C22H30N4O2
Molecular Weight	378.5 g/mol
IUPAC Name	2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities including:

• Antimicrobial Activity : Many piperazine derivatives have shown promising results against various bacterial and fungal strains.
• Antitumor Activity : Some studies have indicated that related compounds can inhibit tumor cell proliferation in vitro.
• Neuropharmacological Effects : The piperazine moiety is often associated with antidepressant and anxiolytic properties.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds similar to this have been shown to inhibit key enzymes involved in metabolic pathways. For instance, inhibition of dihydroorotate dehydrogenase (DHODH) has been linked to reduced viral replication and potential anticancer effects .
• Receptor Binding : The interaction with neurotransmitter receptors (e.g., serotonin and dopamine receptors) may explain the compound's neuropharmacological effects. This binding can modulate neurotransmission and influence mood and anxiety levels.
• Cell Cycle Interference : Some studies suggest that related compounds disrupt the cell cycle in cancer cells, leading to apoptosis or cellular senescence.

Case Studies

Several studies have explored the biological activity of compounds structurally similar to the target compound:

• Antitumor Studies : A study conducted on a series of piperazine derivatives demonstrated significant cytotoxicity against human cancer cell lines (A549 and HeLa). The mechanism was attributed to the inhibition of tubulin polymerization .
• Antimicrobial Studies : Another investigation into pyrazole derivatives revealed substantial antimicrobial activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship indicated that modifications in the piperazine ring could enhance efficacy.